Cas no 53101-85-2 (Butanal, 2-mercapto-)

• Product Name: Butanal, 2-mercapto-
• CAS No: 53101-85-2
• MF: C₄H₈OS
• MW: 104.170720100403
• CID: 358046
• PubChem ID: 12263093
• Update Time: 2025-04-19

Butanal, 2-mercapto- Chemical and Physical Properties

Names and Identifiers

• Butanal, 2-mercapto-
• 2-sulfanylbutanal
• 53101-85-2
• DTXSID30483009
• b-methyl mercaptopropionaldehyde
• SCHEMBL1258586

• Inchi： 1S/C4H8OS/c1-2-4(6)3-5/h3-4,6H,2H2,1H3
• InChI Key： AKLOIDCXSWPTQW-UHFFFAOYSA-N
• SMILES： SC(C=O)CC

Computed Properties

• Exact Mass: 104.02964
• Monoisotopic Mass: 104.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 44.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 18.1Ų

Experimental Properties

• PSA: 17.07